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Compound of Interest

Compound Name: Chloromethylphosphonic acid

Cat. No.: B1213431

CAS Number: 2565-58-4

This technical guide provides an in-depth overview of chloromethylphosphonic acid, a key
organophosphorus compound. The information is tailored for researchers, scientists, and
professionals in drug development, presenting its chemical properties, synthesis, and analytical
methods. While direct biological activity data for chloromethylphosphonic acid is limited, this
guide also explores the known biological roles of related phosphonate compounds to provide a
contextual understanding of its potential applications.

Core Properties

Chloromethylphosphonic acid is a white crystalline solid at room temperature.[1] Its
fundamental chemical and physical properties are summarized in the tables below for easy
reference.

Chemical and Physical Properties
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Property Value Source
Molecular Formula CHA4CIO3P [2]
Molecular Weight 130.47 g/mol [1]
Melting Point 127-129 °C [1]
Boiling Point (Predicted) 333.8 £44.0 °C at 760 mmHg [1]
_ , 1.726 + 0.06 g/cm3 (20 °C, 760
Density (Predicted) [1]
Torr)
White to brown crystalline
Appearance [1]
powder
Storage Temperature 2-8 °C [1]
Identifiers
Identifier Value Source
IUPAC Name (Chloromethyl)phosphonic acid  [3]
CAS Number 2565-58-4 [3]
PubChem CID 75723 [3]
MOFCYHDQWIZKMY-
InChl Key
UHFFFAOYSA-N
SMILES C(P(=0)(0)O)ClI [4]
Chloromethanephosphonic
Synonyms acid, Phosphonomethyl [2]

chloride

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of

chloromethylphosphonic acid are crucial for its application in research and development.
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Synthesis

The synthesis of chloromethylphosphonic acid can be achieved through a two-step process
involving the formation of its acid chloride precursor, chloromethylphosphonic dichloride,
followed by hydrolysis.[5]

Step 1: Synthesis of Chloromethylphosphonic Dichloride

A common method for the synthesis of chloromethylphosphonic dichloride involves the reaction
of phosphorus trichloride with paraformaldehyde.[5][6]

o Reactants: Phosphorus trichloride (PCl3) and paraformaldehyde ((CH20)n).
e Procedure:

o In a high-pressure autoclave, combine phosphorus trichloride and finely powdered, dry
paraformaldehyde.

o Heat the mixture to approximately 250 °C for several hours (e.g., 10 hours).[5]

o After cooling, the reaction mixture contains chloromethylphosphonic dichloride.
 Purification: The crude product can be purified by distillation under reduced pressure.[6]
Step 2: Hydrolysis to Chloromethylphosphonic Acid

Chloromethylphosphonic dichloride is readily hydrolyzed to form chloromethylphosphonic
acid.

e Reactant: Chloromethylphosphonic dichloride (CICH2P(O)CI2).
e Procedure:

o Carefully add chloromethylphosphonic dichloride to water. The reaction is exothermic and
will release hydrogen chloride gas.

o The resulting solution contains chloromethylphosphonic acid.
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« Purification: The final product can be purified by crystallization.[7] Due to its hygroscopic and
sometimes sticky nature, crystallization may require specific solvent systems such as
acetone:water or acetonitrile:water mixtures.[7] Another approach is to dissolve the crude
acid in a minimal amount of water and precipitate it by adding a cold alcohol like ethanol or
isopropanol.[7]

Analytical Methods

A variety of analytical techniques can be employed for the characterization and quantification of
chloromethylphosphonic acid.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Can be used to identify the protons of the chloromethyl group.

o 3P NMR: Provides a characteristic signal for the phosphorus atom in the phosphonate
group.[6][8]

e Mass Spectrometry (MS):

o LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): A highly sensitive
method for the quantification of phosphonic acids in various matrices.[9][10] Pre-column
derivatization may be necessary to improve chromatographic retention and detection
sensitivity.[9]

o GC-MS (Gas Chromatography-Mass Spectrometry): Can be used for the analysis of
volatile derivatives of phosphonic acids.

e Chromatography:

o High-Performance Liquid Chromatography (HPLC): A standard technique for the
separation and quantification of phosphonic acids.[3]

o lon Chromatography (IC): Particularly useful for the analysis of ionic species like
phosphonates, especially in complex matrices.[11]

Potential Biological Activity and Signaling Pathways
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While specific studies on the biological activity and signaling pathways of
chloromethylphosphonic acid are not extensively available in the public domain, its structural
features suggest potential roles as an enzyme inhibitor, a common characteristic of
organophosphonate compounds.[12][13] Its primary documented use is as an intermediate in
the synthesis of other compounds, including herbicides and pesticides, which inherently points
towards biological activity.[1]

Enzyme Inhibition

Aminophosphonates, which are structurally related to chloromethylphosphonic acid, are
known to be potent inhibitors of various enzymes, often acting as transition-state analogs.[12]

o Serine Proteases: Diaryl a-aminophosphonates are effective irreversible inhibitors of serine
proteases, forming a stable covalent bond with the active site serine residue.[12]

o Acetylcholinesterase (AChE): Some aminophosphonates can inhibit AChE by
phosphonylating the active site serine.[12]

Given the electrophilic nature of the phosphorus atom and the presence of a good leaving
group (chloride), it is plausible that chloromethylphosphonic acid or its derivatives could act
as inhibitors of enzymes that have a nucleophilic residue (such as serine or cysteine) in their
active site.

Signaling Pathway Modulation

The direct impact of chloromethylphosphonic acid on specific signaling pathways has not
been elucidated. However, compounds with similar structural motifs, such as
aminomethylphosphonic acid (AMPA), a metabolite of glyphosate, have been shown to have
epigenetic effects and influence metabolic pathways in various organisms.[14][15][16] For
instance, AMPA has been observed to reduce global DNA methylation levels in human
peripheral blood mononuclear cells.[15]

The potential for chloromethylphosphonic acid to interact with biological systems warrants
further investigation to understand its specific molecular targets and mechanisms of action.

Visualizations
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Caption: Synthesis pathway of Chloromethylphosphonic Acid.

Experimental Workflow: Analysis of
Chloromethylphosphonic Acid
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Caption: General workflow for the analysis of Chloromethylphosphonic Acid.
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Caption: Hypothetical enzyme inhibition by a Chloromethylphosphonic Acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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